Cas no 1002256-91-8 (3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide)

• Product Name: 3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide
• CAS No: 1002256-91-8
• MF: C₂₂H₁₇N₅O₄
• MW: 415.401484251022
• CID: 5989483
• PubChem ID: 8607195
• Update Time: 2025-07-14

3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide
• Benzamide, 3-methyl-N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl]-4-nitro-
• 1002256-91-8
• 3-methyl-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-4-nitrobenzamide
• F2224-0231
• AKOS001976205
• 3-methyl-N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]-4-nitrobenzamide

• Inchi： 1S/C22H17N5O4/c1-13-11-15(8-9-19(13)27(30)31)21(28)25-16-5-3-6-17(12-16)26-14(2)24-20-18(22(26)29)7-4-10-23-20/h3-12H,1-2H3,(H,25,28)
• InChI Key： DNIUKEFBXUHQSH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(C)=NC3=NC=CC=C3C2=O)=C1)(=O)C1=CC=C([N+]([O-])=O)C(C)=C1

Computed Properties

• Exact Mass: 415.12805404g/mol
• Monoisotopic Mass: 415.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 11.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide

Comprehensive Overview of 3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide (CAS No. 1002256-91-8)

3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide, with the CAS number 1002256-91-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrido[2,3-d]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methyl and nitro functional groups in its structure enhances its potential for interaction with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in cancer research and personalized medicine. 3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide has been explored for its potential role in modulating enzyme activity, particularly in pathways related to cell proliferation and inflammation. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy and selectivity.

The compound's pyrido[2,3-d]pyrimidine core is structurally similar to purine bases, which are fundamental components of DNA and RNA. This resemblance allows it to interact with ATP-binding sites in kinases, a feature that has sparked interest in its application as a therapeutic agent. Additionally, the nitrobenzamide moiety contributes to its ability to undergo redox reactions, which may be leveraged in designing prodrugs or targeted delivery systems.

From a synthetic chemistry perspective, 3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide presents challenges due to its complex structure. However, modern green chemistry techniques and catalytic methods have enabled more efficient and sustainable synthesis routes. These advancements align with the growing emphasis on environmentally friendly and cost-effective production processes in the pharmaceutical industry.

In the context of drug repurposing, this compound has also been investigated for its potential in treating neurodegenerative diseases and autoimmune disorders. Its ability to cross the blood-brain barrier (BBB) and modulate inflammatory cytokines makes it a promising candidate for further study. As the scientific community continues to explore its applications, 3-methyl-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide remains a compound of high relevance in both academic and industrial research.

For researchers and professionals seeking detailed information on CAS No. 1002256-91-8, it is essential to consult peer-reviewed journals and patent databases for the latest findings. The compound's unique properties and potential applications underscore its importance in the evolving landscape of medicinal chemistry and biopharmaceutical innovation.